Cas no 1353959-30-4 ((6-Chloro-2-methanesulfonyl-pyrimidin-4-yl)-dimethyl-amine)

• Product Name: (6-Chloro-2-methanesulfonyl-pyrimidin-4-yl)-dimethyl-amine
• CAS No: 1353959-30-4
• MF: C₇H₁₀ClN₃O₂S
• MW: 235.691198825836
• CID: 2155199
• Update Time: 2025-10-12

(6-Chloro-2-methanesulfonyl-pyrimidin-4-yl)-dimethyl-amine Chemical and Physical Properties

Names and Identifiers

• (6-Chloro-2-methanesulfonyl-pyrimidin-4-yl)-dimethyl-amine
• 6-Chloro-N,N-dimethyl-2-(methylsulfonyl)pyrimidin-4-amine
• AM92937
• (6-Chloro-2-methanesulfonylpyrimidin-4-yl)dimethylamine

• Inchi： 1S/C7H10ClN3O2S/c1-11(2)6-4-5(8)9-7(10-6)14(3,12)13/h4H,1-3H3
• InChI Key： AVNPSMZFYNYTFY-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(=N1)S(C)(=O)=O)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 288
• Topological Polar Surface Area: 71.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on (6-Chloro-2-methanesulfonyl-pyrimidin-4-yl)-dimethyl-amine

(6-Chloro-2-methanesulfonyl-pyrimidin-4-yl)-dimethyl-amine (CAS No. 1353959-30-4): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

(6-Chloro-2-methanesulfonyl-pyrimidin-4-yl)-dimethyl-amine (CAS No. 1353959-30-4) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities and roles in various pharmaceutical formulations.

The molecular structure of (6-Chloro-2-methanesulfonyl-pyrimidin-4-yl)-dimethyl-amine is characterized by a pyrimidine ring substituted with a chlorine atom at the 6-position, a methanesulfonyl group at the 2-position, and two methyl groups attached to the nitrogen atom at the 4-position. This combination of functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for drug discovery and development.

Recent studies have highlighted the importance of (6-Chloro-2-methanesulfonyl-pyrimidin-4-yl)-dimethyl-amine in various therapeutic areas. One notable application is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are key targets in cancer therapy. The ability to modulate kinase activity makes (6-Chloro-2-methanesulfonyl-pyrimidin-4-yl)-dimethyl-amine a promising lead compound for developing novel anticancer agents.

In addition to its anticancer potential, (6-Chloro-2-methanesulfonyl-pyrimidin-4-yl)-dimethyl-amine has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and asthma are characterized by excessive inflammation, which can be mitigated by targeting specific inflammatory mediators. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, thereby reducing inflammation and providing relief to patients suffering from these conditions.

The pharmacokinetic properties of (6-Chloro-2-methanesulfonyl-pyrimidin-4-yl)-dimethyl-amine have also been extensively studied. Its high oral bioavailability and favorable metabolic stability make it an attractive candidate for further development into drug formulations. Additionally, its low toxicity profile and good safety margin contribute to its potential as a therapeutic agent.

In preclinical studies, (6-Chloro-2-methanesulfonyl-pyrimidin-4-yl)-dimethyl-amine has shown promising results in animal models of various diseases. For example, it has demonstrated significant efficacy in reducing tumor growth in xenograft models of human cancer. These findings provide strong evidence for its potential as a therapeutic agent and warrant further investigation in clinical trials.

The synthesis of (6-Chloro-2-methanesulfonyl-pyrimidin-4-yl)-dimethyl-amine involves several well-established chemical reactions. The key steps include the formation of the pyrimidine ring, introduction of the chlorine and methanesulfonyl substituents, and subsequent N-methylation. These synthetic routes are highly reproducible and scalable, making it feasible to produce large quantities of the compound for both research and commercial purposes.

Furthermore, the structural flexibility of (6-Chloro-2-methanesulfonyl-pyrimidin-4-yl)-dimethyl-amine allows for the exploration of various structural modifications to optimize its pharmacological properties. For instance, substituting different functional groups at various positions on the pyrimidine ring can lead to compounds with enhanced potency or selectivity. This versatility makes it an ideal starting point for structure-based drug design.

In conclusion, (6-Chloro-2-methanesulfonyl-pyrimidin-4-yl)-dimethyl-amine (CAS No. 1353959-30-4) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features, combined with its favorable pharmacological properties, make it a valuable candidate for further research and development into novel therapeutic agents. As ongoing studies continue to uncover new insights into its mechanisms of action and biological effects, this compound is poised to play a significant role in advancing the field of drug discovery.